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Introduction
The Morris water maze (MWM) is a widely utilized behavioral assay to assess hippocampal-

dependent spatial learning and memory in rodents.[1][2][3][4] This protocol details the

application of the MWM in conjunction with the administration of TTK21, a small-molecule

activator of the histone acetyltransferases CBP/p300.[5][6][7] TTK21, particularly when

conjugated with a glucose-based carbon nanosphere (CSP-TTK21) to facilitate blood-brain

barrier penetration, has been shown to enhance long-term memory and ameliorate memory

deficits in preclinical models.[5][8][9][10][11] These application notes provide a comprehensive

protocol for utilizing CSP-TTK21 in MWM studies to investigate its effects on spatial memory.

Mechanism of Action: TTK21
TTK21 is an activator of the histone acetyltransferases (HATs) CBP and p300.[5][6][7] These

enzymes play a crucial role in epigenetic regulation by catalyzing the acetylation of histone

proteins, primarily histones H3 and H4.[5][7] Histone acetylation leads to a more relaxed

chromatin structure, allowing for increased gene transcription. In the context of memory

formation, CBP/p300 activation and subsequent histone acetylation are associated with the

expression of genes crucial for synaptic plasticity and neuronal function.[12][13] CSP-TTK21
has been demonstrated to increase histone H2B and H3 acetylation in the hippocampus,

promoting the expression of genes involved in synaptic health and cognitive function.[8][12]
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Experimental Protocols
Materials and Equipment

Morris Water Maze: A circular pool (approximately 90-214 cm in diameter) filled with water

made opaque with non-toxic white paint or non-fat dry milk.[2][4][14]

Escape Platform: A submerged platform (10-12 cm in diameter) placed 0.5-2 cm below the

water surface.[14]

Visual Cues: Various distinct visual cues placed around the maze on the walls of the room.[2]

[14]

Tracking System: A video camera mounted above the maze connected to a computer with

tracking software (e.g., ANY-maze, Ethovision).[2][15]

Animals: Mice (e.g., C57BL/6) or rats.[12][14]

CSP-TTK21: TTK21 conjugated to glucose-based carbon nanospheres.

Vehicle Control: Solution used to dissolve CSP-TTK21 (e.g., saline, DMSO).

CSP-TTK21 Administration
Dosage: A single intraperitoneal (i.p.) injection of CSP-TTK21 at a dose of 20 mg/kg has

been shown to be effective.[5] Oral gavage is also a viable administration route.[11]

Timing: Administer CSP-TTK21 as a single dose. The timing relative to the MWM trials

should be consistent across all animals. For studying effects on memory acquisition,

administration can occur before the training phase. To assess effects on memory

consolidation or retrieval, administration can be timed after training.

Morris Water Maze Procedure
The MWM protocol generally consists of three phases: habituation, acquisition training, and a

probe trial.[1][16]

1. Habituation (Day 1-2)
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Allow mice to acclimate to the testing room for at least 30 minutes before the first trial.

Place each mouse in the pool for 60-120 seconds without the escape platform to allow for

free swimming and adaptation to the environment.

On the second day of habituation, a visible platform trial can be conducted where the

platform is marked with a visible cue to ensure animals can see and are motivated to escape

the water.

2. Acquisition Training (Days 3-6)

The pool is divided into four virtual quadrants (e.g., North, South, East, West), and the

submerged platform is placed in the center of one quadrant and remains there for all training

trials.[14]

For each trial, gently place the mouse into the water facing the pool wall at one of the four

starting positions. The starting position should be varied for each trial in a semi-random

order.[14]

Allow the mouse to swim and find the hidden platform for a maximum of 60 seconds.

If the mouse finds the platform, allow it to remain there for 15-30 seconds.[4]

If the mouse fails to find the platform within 60 seconds, gently guide it to the platform and

allow it to stay there for 15-30 seconds.[17]

Conduct 4 trials per day for each mouse with an inter-trial interval of at least 15 minutes.

3. Probe Trial (Day 7)

Remove the escape platform from the pool.

Place the mouse in the pool at a starting position opposite the target quadrant.

Allow the mouse to swim freely for 60 seconds.

Record the time spent in the target quadrant (where the platform was located during

training), the number of times the mouse crosses the former platform location, and the swim
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path.

Data Presentation
Quantitative data from the Morris water maze experiment should be collected and organized for

clear comparison between treatment groups (e.g., Vehicle vs. CSP-TTK21).

Table 1: Acquisition Training Performance

Day
Treatment
Group

Escape
Latency
(seconds)

Path Length
(cm)

Swim Speed
(cm/s)

3 Vehicle Mean ± SEM Mean ± SEM Mean ± SEM

CSP-TTK21 Mean ± SEM Mean ± SEM Mean ± SEM

4 Vehicle Mean ± SEM Mean ± SEM Mean ± SEM

CSP-TTK21 Mean ± SEM Mean ± SEM Mean ± SEM

5 Vehicle Mean ± SEM Mean ± SEM Mean ± SEM

CSP-TTK21 Mean ± SEM Mean ± SEM Mean ± SEM

6 Vehicle Mean ± SEM Mean ± SEM Mean ± SEM

CSP-TTK21 Mean ± SEM Mean ± SEM Mean ± SEM

Table 2: Probe Trial Performance

Treatment Group
Time in Target
Quadrant (%)

Platform Crossings
(count)

Time to First
Platform Crossing
(s)

Vehicle Mean ± SEM Mean ± SEM Mean ± SEM

CSP-TTK21 Mean ± SEM Mean ± SEM Mean ± SEM
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Caption: Signaling pathway of CSP-TTK21 in enhancing memory function.
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Caption: Experimental workflow for the Morris water maze with CSP-TTK21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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